Cas no 2229488-02-0 (2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
• CAS No: 2229488-02-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6331869
• PubChem ID: 165696764
• Update Time: 2025-10-19

2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
• EN300-1733914
• 2229488-02-0

• Inchi： 1S/C11H15NO3/c1-7-4-9(14-2)11(8(13)6-12)10(5-7)15-3/h4-5H,6,12H2,1-3H3
• InChI Key： PCNQLOYVVHRPPP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(CN)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one

Research Brief on 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one (CAS: 2229488-02-0): Recent Advances and Applications

The compound 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one (CAS: 2229488-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further exploration in therapeutic contexts.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one as a precursor in the development of compounds with potential antimicrobial and anti-inflammatory activities. Its structural versatility allows for modifications that can enhance binding affinity and selectivity toward biological targets, making it a valuable tool in medicinal chemistry.

Recent pharmacological studies have investigated the compound's interaction with specific enzyme systems, particularly those involved in inflammatory pathways. Preliminary results suggest that derivatives of 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one exhibit inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. These findings highlight its potential as a lead compound for the development of new anti-inflammatory agents.

In addition to its pharmacological applications, the compound has also been explored for its utility in chemical biology. Researchers have employed it as a probe to study protein-ligand interactions and cellular signaling pathways. Its fluorescent properties, when appropriately modified, enable its use in imaging studies, providing insights into cellular processes at the molecular level. This dual functionality underscores its versatility in both therapeutic and diagnostic applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts, ensuring that the compound meets the stringent requirements for clinical development.

In conclusion, 2-amino-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one (CAS: 2229488-02-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, highlight its potential to contribute to advancements in the field. Ongoing research will be critical in unlocking its full therapeutic potential and addressing the current limitations. This brief underscores the importance of continued investment in the study of this compound and its derivatives.